Cas no 191592-48-0 (2,5-Pyrrolidinedione,3-(acetyloxy)-(9CI))

• Product name: 2,5-Pyrrolidinedione,3-(acetyloxy)-(9CI)
• CAS No: 191592-48-0
• MF: C₆H₇NO₄
• MW: 157.12408
• CID: 116022
• PubChem ID: 10866587

2,5-Pyrrolidinedione,3-(acetyloxy)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,3-(acetyloxy)-(9CI)
• 191592-48-0
• 2,5-dioxopyrrolidin-3-yl acetate
• SCHEMBL57232
• acetoxysuccinimide

• Inchi： InChI=1S/C6H7NO4/c1-3(8)11-4-2-5(9)7-6(4)10/h4H,2H2,1H3,(H,7,9,10)
• InChI Key： KRXMGHKXMIMNNT-UHFFFAOYSA-N
• SMILES： CC(OC1CC(=O)NC1=O)=O

Computed Properties

• Exact Mass: 157.03751
• Monoisotopic Mass: 157.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• PSA: 72.47